Methyl 4-bromo-2-fluorobenzoate

Description

Methyl 4-bromo-2-fluorobenzoate, with the CAS No. 179232-29-2, is a methyl ester derivative of 4-bromo-2-fluorobenzoic acid . It appears as a white to off-white solid . It has a melting point between 58-60℃ . Its density is 1.577±0.06 g/cm3 (20 ºC 760 Torr) .

This compound is used in research for the synthesis of pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs . It is also frequently used in organic chemistry for the preparation of complex molecules and in the development of new materials like polymers and coatings, enhancing properties such as durability and chemical resistance . Furthermore, its unique fluorine and bromine substituents make it valuable in fluorine chemistry research, assisting scientists in exploring new applications in agrochemicals and specialty chemicals . It can also be utilized as a standard in analytical methods, aiding in the detection and quantification of similar compounds in various samples .

A similar compound, Methyl 2-bromo-4-fluorobenzoate (CAS 653-92-9), also has the molecular formula C8H6BrFO2 and a molecular weight of 233.03 .

• CAS No.: 179232-29-2
• Product Name: Methyl 4-bromo-2-fluorobenzoate
• Molecular Formula: C8H6BrFO2
• Molecular Weight: 233.03 g/mol
• IUPAC Name: methyl 4-bromo-2-fluorobenzoate
• Standard InChI: InChI=1S/C8H6BrFO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3
• Standard InChIKey: DLILIUSWDLJMCE-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=C(C=C1)Br)F
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)Br)F
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Methyl 4-broMo-2-fluorobenzoate
• PubChem Compound: 11345311
• Last Modified: Aug 15 2023